Cas no 2228194-32-7 (1-(6-chloro-5-methylpyridin-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 1-(6-chloro-5-methylpyridin-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2228194-32-7
• MF: C₁₂H₁₄ClNO₂
• MW: 239.698062419891
• CID: 6235275
• PubChem ID: 165797335
• Update Time: 2025-10-28

1-(6-chloro-5-methylpyridin-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(6-chloro-5-methylpyridin-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1994137
• 2228194-32-7

• Inchi： 1S/C12H14ClNO2/c1-7-4-8(5-14-9(7)13)12(10(15)16)6-11(12,2)3/h4-5H,6H2,1-3H3,(H,15,16)
• InChI Key： LUVMPHQEMISFKX-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=C(C=N1)C1(C(=O)O)CC1(C)C

Computed Properties

• Exact Mass: 239.0713064g/mol
• Monoisotopic Mass: 239.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 50.2Ų

Additional information on 1-(6-chloro-5-methylpyridin-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid

1-(6-Chloro-5-Methylpyridin-3-yl)-2,2-Dimethylcyclopropane-1-Carboxylic Acid: A Comprehensive Overview

The compound 1-(6-chloro-5-methylpyridin-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2228194-32-7) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique combination of a pyridine ring, a cyclopropane moiety, and a carboxylic acid group. The presence of chlorine and methyl substituents on the pyridine ring further enhances its chemical reactivity and functional versatility.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug design due to their unique geometric properties and potential for inducing specific stereochemical interactions. The cyclopropane ring in this compound contributes to its rigidity and stability, making it an attractive scaffold for medicinal chemists. Additionally, the pyridine ring serves as an electron-deficient aromatic system, which can participate in various π-interactions and hydrogen bonding networks.

The synthesis of 1-(6-chloro-5-methylpyridin-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid involves a multi-step process that typically includes nucleophilic substitution, cyclopropanation, and oxidation reactions. Researchers have explored various methodologies to optimize the yield and purity of this compound, with a particular focus on green chemistry principles to minimize environmental impact.

One of the most promising applications of this compound lies in its potential as a pharmaceutical intermediate. Its structure suggests that it could serve as a building block for developing novel drugs targeting specific biological pathways. For instance, the chlorine substituent on the pyridine ring can act as a leaving group in subsequent substitution reactions, enabling the introduction of diverse functional groups. Similarly, the carboxylic acid group provides an opportunity for further functionalization through esterification or amidation.

Recent advancements in computational chemistry have also shed light on the electronic properties of this compound. Density functional theory (DFT) calculations have revealed that the molecule exhibits significant electron-withdrawing effects due to the presence of both the pyridine ring and the carboxylic acid group. These findings are particularly relevant for applications in materials science, where such electronic properties are desirable for designing novel polymers or organic semiconductors.

In terms of biological activity, preliminary assays have indicated that this compound may possess antimicrobial properties, making it a potential candidate for developing new antibiotics or antifungal agents. Furthermore, its structural similarity to known bioactive compounds suggests that it could be explored for its role in modulating enzyme activity or receptor binding.

The study of 1-(6-chloro-5-methylpyridin-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid has also contributed to our understanding of cyclopropane chemistry. The strain inherent in the cyclopropane ring can lead to unique reactivity patterns that differ significantly from those observed in other cyclic systems. This has implications not only for synthetic chemistry but also for catalysis and reaction mechanism studies.

From an environmental perspective, researchers have investigated the biodegradability and toxicity of this compound. Initial results suggest that it undergoes slow degradation under aerobic conditions, which raises concerns about its long-term impact on ecosystems. Further studies are needed to assess its ecotoxicological profile and develop strategies for safe disposal.

In conclusion, 1-(6-chloro-5-methylpyridin-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid represents a fascinating molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for advancing both fundamental research and applied sciences. As ongoing research continues to uncover its full potential, this compound is poised to play a significant role in shaping future innovations in chemistry and pharmacology.